Cas no 2138071-38-0 (4-nitro-N-[(1,2,3,4-tetrahydroisoquinolin-4-yl)methyl]benzene-1-sulfonamide)

• Product Name: 4-nitro-N-[(1,2,3,4-tetrahydroisoquinolin-4-yl)methyl]benzene-1-sulfonamide
• CAS No: 2138071-38-0
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 6008010
• PubChem ID: 165947273
• Update Time: 2025-05-25

4-nitro-N-[(1,2,3,4-tetrahydroisoquinolin-4-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-[(1,2,3,4-tetrahydroisoquinolin-4-yl)methyl]benzene-1-sulfonamide
• EN300-1167668
• 2138071-38-0

• Inchi： 1S/C16H17N3O4S/c20-19(21)14-5-7-15(8-6-14)24(22,23)18-11-13-10-17-9-12-3-1-2-4-16(12)13/h1-8,13,17-18H,9-11H2
• InChI Key： DMERLSIXQRFNAT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC1C2C=CC=CC=2CNC1)(=O)=O

Computed Properties

• Exact Mass: 347.09397721g/mol
• Monoisotopic Mass: 347.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 112Ų

Additional information on 4-nitro-N-[(1,2,3,4-tetrahydroisoquinolin-4-yl)methyl]benzene-1-sulfonamide

Comprehensive Overview of 4-nitro-N-[(1,2,3,4-tetrahydroisoquinolin-4-yl)methyl]benzene-1-sulfonamide (CAS No. 2138071-38-0)

The compound 4-nitro-N-[(1,2,3,4-tetrahydroisoquinolin-4-yl)methyl]benzene-1-sulfonamide (CAS No. 2138071-38-0) is a sulfonamide derivative with a unique structural framework combining a tetrahydroisoquinoline moiety and a nitrobenzene sulfonamide group. This molecular architecture has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its ability to interact with biological targets, making it a candidate for studying enzyme inhibition and receptor modulation.

In recent years, the demand for specialized sulfonamide compounds like 4-nitro-N-[(1,2,3,4-tetrahydroisoquinolin-4-yl)methyl]benzene-1-sulfonamide has surged, driven by advancements in medicinal chemistry and high-throughput screening. The compound's CAS No. 2138071-38-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern research. Its structural features, such as the nitro group and the sulfonamide linkage, contribute to its reactivity and potential as a building block for more complex molecules.

One of the key areas of interest for this compound is its role in central nervous system (CNS) drug development. The tetrahydroisoquinoline scaffold is known for its presence in bioactive molecules targeting neurological pathways. Coupled with the nitrobenzene sulfonamide group, this compound may offer unique pharmacokinetic properties, such as improved blood-brain barrier permeability. Such characteristics align with current trends in neuropharmacology, where researchers seek novel compounds to address unmet medical needs.

From a synthetic chemistry perspective, 4-nitro-N-[(1,2,3,4-tetrahydroisoquinolin-4-yl)methyl]benzene-1-sulfonamide exemplifies the convergence of heterocyclic chemistry and sulfonamide chemistry. Its synthesis often involves multi-step reactions, including N-alkylation and sulfonylation, which are topics of interest in organic chemistry forums and publications. The compound's CAS No. 2138071-38-0 is frequently cited in patents and research papers, highlighting its utility in proprietary formulations and experimental studies.

Another trending topic linked to this compound is its potential in antibacterial research. Sulfonamides have a long history as antimicrobial agents, and derivatives like 4-nitro-N-[(1,2,3,4-tetrahydroisoquinolin-4-yl)methyl]benzene-1-sulfonamide are being reevaluated for their efficacy against resistant strains. The nitro group may enhance its electron-withdrawing properties, potentially improving its interaction with bacterial enzymes. This aligns with global efforts to combat antimicrobial resistance (AMR), a critical issue in public health.

In the context of drug design, the compound's molecular weight and logP values are often analyzed to predict its bioavailability and solubility. These parameters are crucial for researchers using computational chemistry tools to screen potential drug candidates. The inclusion of a tetrahydroisoquinoline ring also opens doors to exploring its interactions with G-protein-coupled receptors (GPCRs), a hot topic in biopharmaceutical innovation.

Environmental and green chemistry considerations are also relevant when discussing 4-nitro-N-[(1,2,3,4-tetrahydroisoquinolin-4-yl)methyl]benzene-1-sulfonamide. Researchers are increasingly focused on sustainable synthesis methods, and this compound's structure poses challenges and opportunities for catalytic processes and solvent-free reactions. Such approaches are in high demand as the industry moves toward eco-friendly manufacturing practices.

Finally, the compound's spectroscopic properties, such as its NMR and mass spectrometry profiles, are frequently discussed in analytical chemistry circles. These characteristics are essential for quality control and structural verification, particularly in contract research organizations (CROs) and academic labs. The precise identification of CAS No. 2138071-38-0 in datasets ensures reproducibility and reliability in experimental workflows.